Cas no 2097943-38-7 ((4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone)

• Product Name: (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone
• CAS No: 2097943-38-7
• MF: C₁₀H₁₇FN₂O
• MW: 200.253185987473
• CID: 5721561
• PubChem ID: 121199961
• Update Time: 2025-06-12

(4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone
• 2097943-38-7
• AKOS026707529
• (4-fluoropyrrolidin-2-yl)-piperidin-1-ylmethanone
• F1907-2153
• Methanone, (4-fluoro-2-pyrrolidinyl)-1-piperidinyl-
• (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone

• Inchi： 1S/C10H17FN2O/c11-8-6-9(12-7-8)10(14)13-4-2-1-3-5-13/h8-9,12H,1-7H2
• InChI Key： DNLOQEUPNXEYLE-UHFFFAOYSA-N
• SMILES： FC1CNC(C(N2CCCCC2)=O)C1

Computed Properties

• Exact Mass: 200.13249133g/mol
• Monoisotopic Mass: 200.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 344.6±42.0 °C(Predicted)
• pka: 7.90±0.10(Predicted)

Additional information on (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone

Introduction to (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone (CAS No. 2097943-38-7)

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone, identified by its CAS number 2097943-38-7, has garnered significant attention due to its unique structural and pharmacological properties. This compound, featuring a fluorinated pyrrolidine moiety linked to a piperidine ring through a methanone bridge, exhibits promising characteristics that make it a valuable scaffold for drug discovery.

The significance of fluorine substitution in pharmaceutical compounds cannot be overstated. The presence of a fluorine atom at the 4-position of the pyrrolidine ring in (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone enhances its metabolic stability and binding affinity to biological targets. This modification is particularly crucial in medicinal chemistry, as it can influence the compound's pharmacokinetic profile, including its half-life and bioavailability. Recent studies have highlighted the role of fluorinated heterocycles in improving drug efficacy and reducing off-target effects, making this compound an attractive candidate for further investigation.

The structural motif of (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone also suggests potential applications in modulating central nervous system (CNS) disorders. The piperidine ring is a common structural feature in many CNS-active drugs, known for its ability to enhance blood-brain barrier penetration and improve receptor binding. When combined with the fluorinated pyrrolidine moiety, this compound may exhibit enhanced efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases. Emerging research indicates that such dual-heterocyclic compounds could serve as novel leads for developing next-generation therapeutics.

In the realm of drug discovery, the synthesis and optimization of (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for preclinical and clinical studies. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. These synthetic strategies not only facilitate the production of the compound but also provide insights into potential modifications that could enhance its pharmacological properties.

The pharmacological profile of (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone has been evaluated through various in vitro and in vivo assays. Initial studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, its ability to modulate neurotransmitter receptors suggests that it may have an impact on signaling pathways relevant to CNS disorders. Additionally, preliminary data indicate that this compound exhibits good selectivity towards target proteins, minimizing the risk of side effects associated with off-target interactions.

One of the most compelling aspects of (4-Fluoropyrrolidin-2-yl)(piperidin-1-yl)methanone is its versatility as a chemical scaffold. Researchers have explored various derivatives to optimize its pharmacological activity and reduce potential toxicity. By modifying different parts of the molecule, such as introducing additional functional groups or altering the substitution pattern, scientists can fine-tune the compound's properties to meet specific therapeutic requirements. This flexibility underscores the importance of fluorinated pyrrolidine-piperidine hybrids in drug development.

The integration of computational chemistry and machine learning has further accelerated the discovery process for compounds like (4-fluoropyrrolidin-2-y1)(piperidin -1 -y l)methanone. These technologies enable researchers to predict binding affinities, metabolic stability, and other critical parameters with high accuracy. By leveraging these tools, scientists can identify promising candidates for further experimental validation more efficiently than traditional methods alone. This interdisciplinary approach has significantly enhanced the pace at which novel therapeutic agents are developed.

In conclusion, (4-fluoropyrrolidin -2 -y l)( piperidin -1 -y l)methanone (CAS No. 2097943 -38 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in future medical breakthroughs.